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Compound of Interest

Compound Name: Mmoup

Cat. No.: B054998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Mmoup, a critical synthetic intermediate in the total synthesis of the

potent antibiotic Nargenicin A1. This document is intended for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical Identity and Physical Properties
Mmoup is the common laboratory designation for the chemical compound 2-(7,9-

Bis(methoxymethoxy)-8-methyl-11-oxatricyclo(4.4.1.0(2,7))undec-2-en-3-yl)-3-pentyn-2-ol. It is

a complex polycyclic molecule that serves as a cornerstone in the construction of the

nargenicin core structure.

Table 1: Physical and Chemical Properties of Mmoup
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Property Value Source

Molecular Formula C₂₀H₃₀O₆ --INVALID-LINK--[1]

Molecular Weight 366.4 g/mol --INVALID-LINK--[1]

Appearance Crystalline solid
(Inferred from X-ray

crystallography studies)

CAS Number 122923-02-8 --INVALID-LINK--[2]

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

pKa Not reported

While specific experimental data for melting point, boiling point, and solubility are not readily

available in the public domain, its crystalline nature, confirmed by X-ray crystallography,

suggests it is a stable solid at room temperature.

Synthesis and Experimental Protocols
Mmoup is a key intermediate representing the "northern half" of the nargenicin A1 molecule. Its

synthesis is a significant achievement in organic chemistry, involving a multi-step sequence to

construct the complex tricyclic core. The general synthetic strategy was developed by

Kallmerten and Plata. Although a detailed, step-by-step protocol for the synthesis of Mmoup is

not explicitly published in a single document, the overall approach involves the construction of

the oxa-bridged octalin system.

Conceptual Synthetic Workflow:

The synthesis of the tricyclic core of Mmoup is a challenging endeavor that has been a focus

of synthetic organic chemists. The following diagram illustrates a conceptual workflow for the

synthesis of such complex intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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